Cas no 105828-54-4 (Imidazolidine,2-(nitromethylene)-1-(1H-pyrrol-2-ylmethyl)-)

• Product Name: Imidazolidine,2-(nitromethylene)-1-(1H-pyrrol-2-ylmethyl)-
• CAS No: 105828-54-4
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 167342
• PubChem ID: 3037465
• Update Time: 2025-04-19

Imidazolidine,2-(nitromethylene)-1-(1H-pyrrol-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazolidine,2-(nitromethylene)-1-(1H-pyrrol-2-ylmethyl)-
• (2Z)-2-(nitromethylidene)-1-(1H-pyrrol-2-ylmethyl)imidazolidine
• Imidazolidine, 2-(nitromethylene)-1-(1H-pyrrol-2-ylmethyl)-
• 105828-54-4

• Inchi： 1S/C9H12N4O2/c14-13(15)7-9-11-4-5-12(9)6-8-2-1-3-10-8/h1-3,7,10-11H,4-6H2/b9-7-
• InChI Key： WGAIOXKWUFBTLX-CLFYSBASSA-N
• SMILES： [O-][N+](/C=C1/NCCN/1CC1=CC=CN1)=O

Computed Properties

• Exact Mass: 208.09616
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• PSA: 74.2